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Compound of Interest

Compound Name: Levulinic-d5 Acid

CAS No.: 1206185-52-5

Cat. No.: B590971

Get Quote

Technical Monograph: Levulinic-d5 Acid (CAS 1206185-53-5) Domain: Stable Isotope

Labeling (SIL) & Bioanalytical Chemistry Document Type: Technical Safety & Handling Guide

Executive Summary
This guide provides a technical analysis of Levulinic-d5 Acid (4-Oxopentanoic acid-d5), a

deuterated isotopologue used primarily as an Internal Standard (ISTD) in quantitative mass

spectrometry (LC-MS/GC-MS). Unlike generic Safety Data Sheets (SDS) that treat

isotopologues identically to their non-labeled parents, this document integrates specific

handling protocols required to maintain isotopic enrichment and chemical stability.

Critical Advisory: While the toxicological profile mirrors Levulinic Acid (Corrosive/Irritant), the

isotopic integrity of the d5-variant is susceptible to deuterium-hydrogen exchange (D/H

scrambling) under specific pH conditions due to keto-enol tautomerism.

Part 1: Chemical Identity & Isotopic Specifics
Levulinic-d5 Acid is labeled at the methyl (C5) and methylene (C3) positions adjacent to the

ketone group. This positioning dictates its stability profile.
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Parameter Data

Chemical Name Levulinic-3,3,5,5,5-d5 Acid

Synonyms
4-Oxopentanoic acid-d5;

-Ketovaleric acid-d5

CAS Number
1206185-53-5 (Labeled) / 123-76-2 (Unlabeled

Parent)

Molecular Formula

Molecular Weight ~121.15 g/mol (vs. 116.11 g/mol for d0)

Isotopic Purity
Typically

98 atom % D

Physical State
Hygroscopic crystalline solid or supercooled

liquid (MP: ~33–35°C)

Isotopic Labeling & Stability Diagram
The following diagram illustrates the labeled positions and the risk of enolization-driven

exchange.
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Caption: Structural vulnerability of Levulinic-d5. Red nodes indicate positions susceptible to

back-exchange with solvent protons in aqueous media.
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Part 2: Hazard Identification (SDS Analysis)
While the isotopic label adds value, the chemical hazards are derived from the parent

molecule, Levulinic Acid.

GHS Classification[5][6]
Signal Word:DANGER

Corrosivity: The pKa of ~4.6 (similar to acetic acid) combined with its lipophilicity allows it to

penetrate skin and mucous membranes effectively.

Hazard Class Code Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.[1]

Skin Irritation H315 Causes skin irritation.[1][2][3]

Eye Damage H318
Causes serious eye damage

(Irreversible).

Sensitization H317
May cause an allergic skin

reaction.[4][5]

Toxicological Insight: Levulinic acid is a metabolic intermediate. However, in concentrated form,

it acts as a protein denaturant. The "d5" label does not alter this toxicity profile significantly, but

the high cost of the material dictates that exposure control is also an economic necessity.

Part 3: Handling, Storage & Stability (The
"Experience" Pillar)
This section addresses the practical challenges of working with this specific standard.

The "Melting Point" Trap
Levulinic acid has a melting point of 33–35°C.

Scenario: You receive the vial in summer. It appears as a viscous yellow liquid.
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Mistake: Assuming it has degraded or attempting to pipette it immediately.

Correct Protocol: If solid form is required for weighing, place the vial at 4°C for 2 hours to

recrystallize. If liquid dispensing is preferred, warm gently to 40°C. Consistency is key for

quantitative weighing.

Hygroscopicity & Hydrolysis
The substance is deliquescent (absorbs moisture until it dissolves).

Risk: Water introduction leads to concentration errors and promotes H/D exchange (see

below).

Protocol: Allow the vial to equilibrate to room temperature in a desiccator before opening to

prevent condensation.

Isotopic Instability (The Critical Variable)
Because the deuterium atoms are located alpha to a ketone (positions 3 and 5), they are

chemically "acidic" (pKa ~20).

Mechanism: In the presence of water (or protic solvents like Methanol) and trace acid/base,

the ketone enolizes. When it tautomerizes back to the ketone, it may pick up a Hydrogen (H)

instead of a Deuterium (D).

Result: Loss of "d5" signal (M+5) and appearance of M+4, M+3 peaks, ruining the internal

standard curve.

Prevention:

Solvent: Prepare primary stock solutions in Acetonitrile (ACN) or DMSO. Avoid Methanol

or Water for long-term stock storage.

pH: Maintain neutral pH. Avoid strong bases.

Part 4: Bioanalytical Application Workflow
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Levulinic-d5 is used to normalize data against extraction variability and matrix effects (ion

suppression).

Experimental Protocol: Stock Preparation
Equilibration: Remove vial from freezer (-20°C). Let stand in a desiccator for 30 mins.

Weighing: Rapidly weigh ~10 mg into a tared amber glass vial. (Do not use plastic; levulinic

acid can leach plasticizers).

Solubilization: Dissolve in Acetonitrile to yield a 1 mg/mL (1000 ppm) Primary Stock.

Storage: Store Primary Stock at -20°C or -80°C. Stable for 6–12 months in aprotic solvent.

Working Standard: Dilute into mobile phase immediately prior to use.

LC-MS/MS Integration Diagram
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Caption: Integration of Levulinic-d5 into a bioanalytical workflow. Note: The ISTD must be

added BEFORE extraction to correct for recovery losses.

Part 5: Emergency Protocols
Scenario Immediate Action Rationale

Skin Contact
Wash with soap and water for

15 mins.

Acidic nature requires

neutralization by dilution.

Eye Contact
Rinse cautiously with water for

>15 mins.[1] Remove contacts.

Critical: Risk of corneal opacity

(H318).[6]

Spill (Solid)
Sweep up. Do not create dust.

[1]
Avoid inhalation of acidic dust.

Spill (Liquid)

Absorb with vermiculite/sand.

Neutralize with weak base

(Sodium Bicarbonate).

Prevent acid etching of

surfaces.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 131667835, Levulinic-d5 Acid. Retrieved from [Link]

ResolveMass Laboratories Inc.Deuterated Internal Standards for LC-MS: Selection &

Custom Synthesis.[7] Retrieved from [Link]

European Chemicals Agency (ECHA).Levulinic Acid Registration Dossier. Retrieved from

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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